Cas no 161034-61-3 (Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-)
161034-61-3 structure
Product Name:Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-
CAS No:161034-61-3
MF:C7H9N3
MW:135.166460752487
CID:109657
PubChem ID:45079812
Update Time:2025-04-18
Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro-
- Pyrido[3,4-d]pyridazine, 1,2,3,4-tetrahydro- (9CI)
- 1,2,3,4-tetrahydropyrido[3,4-d]pyridazine
- 161034-61-3
-
- Inchi: 1S/C7H9N3/c1-2-8-3-7-5-10-9-4-6(1)7/h1-3,9-10H,4-5H2
- InChI Key: YNIZDXCTXBFLIV-UHFFFAOYSA-N
- SMILES: N1CC2C=CN=CC=2CN1
Computed Properties
- Exact Mass: 135.07977
- Monoisotopic Mass: 135.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 37Ų
Experimental Properties
- PSA: 36.95
Pyrido[3,4-d]pyridazine,1,2,3,4-tetrahydro- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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